Cas no 827032-03-1 (Pentadecanoic acid, 3-methylbutyl ester)

Pentadecanoic acid, 3-methylbutyl ester structure

827032-03-1 structure

Product name:Pentadecanoic acid, 3-methylbutyl ester

CAS No:827032-03-1

MF:C_₂₀H_₄₀O_₂

MW:312.530406951904

CID:686164

PubChem ID:21115371

Chemical and Physical Properties
Related Products

Pentadecanoic acid, 3-methylbutyl ester Chemical and Physical Properties

Names and Identifiers

- Pentadecanoic acid, 3-methylbutyl ester
- 3-methylbutyl pentadecanoate
- 827032-03-1
- CHEBI:179711
- SCHEMBL2396768
- WE(4:0(3Me)/15:0)
- LMFA07010683
- DTXSID60610866
- Isoamylpentadecanoat
- Inchi： InChI=1S/C20H40O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20(21)22-18-17-19(2)3/h19H,4-18H2,1-3H3
- InChI Key： OTEMMEILUZWZME-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCC(=O)OCCC(C)C

Computed Properties

Exact Mass: 312.302830514g/mol
Monoisotopic Mass: 312.302830514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 17
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 8.6
Topological Polar Surface Area: 26.3Å²

Pentadecanoic acid, 3-methylbutyl ester Related Literature

1. 4-Nitro-2,1,3-benzoxadiazole derivatives as potential fluorescent sigma receptor probes†

Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
2. 2D-IR spectroscopy of hydrogen-bond-mediated vibrational excitation transfer

Phys. Chem. Chem. Phys., 2016,18, 13852-13860
3. 3D solvent-free energetic metal–organic framework (EMOF) achieved by removing inclusion molecules from a new coordination polymer†

Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
4. A bendable nickel oxide interfacial layer via polydopamine crosslinking for flexible perovskite solar cells†

Chem. Commun., 2019,55, 3666-3669
5. 3D-printing technologies for electrochemical applications†

Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
6. A 95Mo and 13C solid-state NMR and relativistic DFT investigation of mesitylenetricarbonylmolybdenum(0) – a typical transition metal piano-stool complex

Roderick E. Wasylishen Phys. Chem. Chem. Phys., 2002,4, 3591-3600
7. 2-Hydroxyeupatolide attenuates inflammatory responses via the inhibiting of NF-κB signaling pathways

Xin Liu,Si Tan,Zhiqin Zhou,Cheng Huang RSC Adv., 2017,7, 37830-37838
8. A cascade process for directly converting nitriles (RCN) to cyanamides (RNHCN) via SO2F2-activated Tiemann rearrangement†

Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
9. A bottom-up valence bond derivation of excitation energies in 1D-like delocalized systems

Mikaël Kepenekian,Vincent Robert,Corentin Boilleau,Jean-Paul Malrieu Phys. Chem. Chem. Phys., 2012,14, 1381-1388
10. A bi-metallic MOF catalyst via sensitive detection & adsorption of Fe3+ ions for size-selective reaction prompting†

Yang Li,Ziling Chang,Fangmin Huang,Pengyan Wu,Huacong Chu,Jian Wang Dalton Trans., 2018,47, 9267-9273

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